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Compound of Interest

Compound Name: 3-Indoxyl butyrate

Cat. No.: B1202316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Indoxyl butyrate is a chromogenic substrate utilized in microbiology for the detection of

butyrate esterase activity. This application is particularly valuable for the rapid, presumptive

identification of specific microorganisms. The enzymatic hydrolysis of 3-indoxyl butyrate by

butyrate esterase releases indoxyl, which, in the presence of oxygen, undergoes oxidative

dimerization to form a water-insoluble blue pigment called indigo. This distinct color change

provides a clear visual indicator of enzymatic activity.

This document provides detailed application notes and protocols for the use of 3-Indoxyl
butyrate in microbiological assays, targeting researchers, scientists, and drug development

professionals.

Principle of Detection
The core of 3-indoxyl butyrate's application in microbiology lies in a simple, yet specific,

enzymatic reaction. Butyrate esterase, an enzyme produced by certain microorganisms,

catalyzes the hydrolysis of the ester bond in 3-indoxyl butyrate. This reaction cleaves the

butyrate group from the indoxyl molecule. The liberated indoxyl then undergoes a non-

enzymatic oxidation and dimerization process in the presence of atmospheric oxygen, resulting

in the formation of the blue indigo precipitate at the site of enzymatic activity.
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3-Indoxyl Butyrate

Indoxyl

Hydrolysis

Butyrate Esterase Indigo (Blue Precipitate)

Oxidative Dimerization

Oxygen

Preliminary Tests

Butyrate Esterase Test

Isolate

Gram Stain Oxidase Test

Butyrate Disk

Gram-negative diplococci Positive

Observe Color

Presumptive M. catarrhalis

Blue color

Not M. catarrhalis

No color change
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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